2-(3-nitro-1H-1,2,4-triazol-5-yl)acetic acid;hydrate

• IUPAC Name: 2-(3-nitro-1H-1,2,4-triazol-5-yl)acetic acid;hydrate
• InChI: InChI=1S/C4H4N4O4.H2O/c9-3(10)1-2-5-4(7-6-2)8(11)12;/h1H2,(H,9,10)(H,5,6,7);1H2
• InChI Key: XEHDCTOOYJXOMV-UHFFFAOYSA-N
• Canonical SMILES: C(C1=NC(=NN1)[N+](=O)[O-])C(=O)O.O
• Molecular Formula: C4H6N4O5
• Molecular Weight: 190.11 g/mol

Description

The compound with the identifier “2-(3-nitro-1H-1,2,4-triazol-5-yl)acetic acid;hydrate” is a chemical substance listed in the PubChem database

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production methods for 2-(3-nitro-1H-1,2,4-triazol-5-yl)acetic acid;hydrate would likely involve large-scale chemical synthesis using optimized reaction conditions to ensure high yield and purity. These methods would include the use of industrial reactors, precise temperature control, and the use of catalysts to accelerate the reactions.

Chemical Reactions Analysis

Types of Reactions

2-(3-nitro-1H-1,2,4-triazol-5-yl)acetic acid;hydrate can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the loss of electrons and an increase in oxidation state.

Reduction: This reaction involves the gain of electrons and a decrease in oxidation state.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

The common reagents and conditions used in these reactions would depend on the specific type of reaction being carried out. For example:

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Common reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Various nucleophiles or electrophiles depending on the nature of the substitution.

Major Products

The major products formed from these reactions would depend on the specific reactants and conditions used. For example, oxidation might produce an oxidized form of the compound, while reduction might produce a reduced form.

Scientific Research Applications

Chemistry: Used as a reagent or intermediate in organic synthesis.

Medicine: Investigated for potential therapeutic uses.

Industry: Used in the production of various chemical products.

Mechanism of Action

The mechanism of action of 2-(3-nitro-1H-1,2,4-triazol-5-yl)acetic acid;hydrate involves its interaction with specific molecular targets and pathways. This compound may exert its effects by binding to specific receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved would depend on the specific application and context in which the compound is used.